Cas no 1355903-90-0 (1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol)
1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-2-chlorobenzyl)piperidin-4-ol
- AM86559
- 1-[(5-bromo-2-chlorophenyl)methyl]piperidin-4-ol
- Z1189038784
- 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol
-
- Inchi: 1S/C12H15BrClNO/c13-10-1-2-12(14)9(7-10)8-15-5-3-11(16)4-6-15/h1-2,7,11,16H,3-6,8H2
- InChI Key: WVOZNPCOJKYWEK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)CN1CCC(CC1)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Topological Polar Surface Area: 23.5
1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE64379-1g |
1-(5-broMo-2-chlorobenzyl)piperidin-4-ol |
1355903-90-0 | 95% | 1g |
$572.00 | 2024-04-20 | |
| A2B Chem LLC | AE64379-5g |
1-(5-broMo-2-chlorobenzyl)piperidin-4-ol |
1355903-90-0 | 95% | 5g |
$1098.00 | 2024-04-20 |
1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol
Recent Advances in the Study of 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol (CAS: 1355903-90-0) in Chemical Biology and Pharmaceutical Research
The compound 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol (CAS: 1355903-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique bromo-chlorobenzyl and piperidin-4-ol structural motifs, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and biological activities. This research briefing provides a comprehensive overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.
Recent studies have focused on the synthesis and optimization of 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, such as microwave-assisted organic synthesis and flow chemistry, have been employed to achieve higher efficiency and scalability. These innovations are critical for facilitating the compound's transition from laboratory-scale production to industrial applications. Additionally, computational chemistry approaches, including density functional theory (DFT) calculations, have been utilized to predict the compound's reactivity and stability under various conditions.
In the realm of biological activity, 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol has demonstrated promising results in preliminary in vitro and in vivo assays. Research indicates that this compound exhibits significant affinity for certain G-protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Furthermore, its potential as an anti-inflammatory agent has been explored, with studies showing inhibition of pro-inflammatory cytokines in cell-based models. These findings suggest that the compound could serve as a lead structure for the development of novel therapeutics.
Another area of interest is the compound's role in medicinal chemistry as a building block for more complex molecules. Its modular structure allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Recent work has leveraged this versatility to generate analogs with enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. Such efforts are instrumental in addressing the challenges associated with drug resistance and off-target effects.
Despite these advancements, challenges remain in the clinical translation of 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol. Issues such as toxicity profiles, selectivity, and formulation stability require further investigation. Ongoing research is addressing these gaps through systematic structure-activity relationship (SAR) studies and advanced preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.
In conclusion, 1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol (CAS: 1355903-90-0) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for further study. Continued exploration of its synthetic pathways, pharmacological properties, and therapeutic potential will undoubtedly contribute to the advancement of drug discovery and the development of novel treatments for a range of diseases.
1355903-90-0 (1-(5-Bromo-2-chlorobenzyl)piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)